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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 2,6-dimethylcyclohexanone. The information is curated for professionals in research and
development who require accurate thermodynamic data for process design, safety analysis,
and computational modeling. This document presents available quantitative data in structured
tables, details relevant experimental protocols, and includes visualizations of experimental and
logical workflows.

Core Thermodynamic and Physical Properties

2,6-Dimethylcyclohexanone is a cyclic ketone with the chemical formula CsH140. An
understanding of its thermodynamic properties is crucial for its application in chemical
synthesis and various industrial processes.

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic properties of 2,6-
dimethylcyclohexanone. Due to the limited availability of experimentally determined data in
the literature for certain properties, some values have been calculated based on established
thermodynamic relationships.
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Property Value Units Notes
Standard Enthalpy of )

. I Experimentally
Combustion (Liquid, -4765.6 kJ/mol )

determined.[1]

298.15 K)
Standard Enthalpy of Calculated from the
Formation (Liquid, -383.1 kJ/mol standard enthalpy of
298.15 K) combustion.
Boiling Point 174-176 °C at 1 atm.[2]
Density 0.925 g/mL at 25 °C.[2]
Flash Point 51 °C Closed cup.
Molar Mass 126.20 g/mol

Physical Properties

A summary of important physical properties is provided below.

Property Value Units
Molecular Formula CsH140

Appearance Colorless to pale yellow liquid

Refractive Index 1.447 at 20°C

Experimental Protocols

Detailed methodologies are essential for the replication and validation of thermodynamic data.

This section outlines both a specific experimental protocol for a reaction involving 2,6-

dimethylcyclohexanone and general procedures for determining its fundamental

thermodynamic properties.

Reduction of 2,6-Dimethylcyclohexanone
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The reduction of 2,6-dimethylcyclohexanone to 2,6-dimethylcyclohexanol is a common
synthetic transformation. The following protocol is based on the use of sodium borohydride as
the reducing agent.

Objective: To synthesize 2,6-dimethylcyclohexanol from 2,6-dimethylcyclohexanone.
Materials:

e 2,6-dimethylcyclohexanone
e Methanol

e Sodium borohydride (NaBHa)
o Deionized water

o Diethyl ether

e Anhydrous magnesium sulfate
e 50 mL Erlenmeyer flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e In a 50 mL Erlenmeyer flask, dissolve 2.0 g of 2,6-dimethylcyclohexanone in 20 mL of
methanol.

e Cool the flask in an ice bath with continuous stirring.

e Slowly add 0.5 g of sodium borohydride to the cooled solution in small portions over 10
minutes.
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 After the addition is complete, continue stirring the reaction mixture in the ice bath for 30
minutes.

» Remove the flask from the ice bath and allow it to stir at room temperature for an additional
30 minutes.

e Quench the reaction by slowly adding 20 mL of deionized water.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20
mL).

o Combine the organic layers and wash with brine (2 x 20 mL).
e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent using a rotary evaporator to yield the crude
2,6-dimethylcyclohexanol.

e The product can be further purified by distillation or column chromatography.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume
container (the "bomb") filled with excess oxygen under pressure. The heat released by the
combustion is absorbed by the surrounding water bath, and the temperature change of the
water is measured.

General Procedure:

o A pellet of a known mass of 2,6-dimethylcyclohexanone is placed in the sample holder of
the bomb.

o Afuse wire is attached to the electrodes, touching the sample.

e The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.
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e The bomb is placed in a calorimeter bucket containing a known volume of water.
e The initial temperature of the water is recorded.
e The sample is ignited by passing an electric current through the fuse wire.

o The temperature of the water is monitored until it reaches a maximum and then begins to
cool.

e The heat capacity of the calorimeter is determined by combusting a standard substance with
a known enthalpy of combustion (e.g., benzoic acid).

o The enthalpy of combustion of the sample is calculated from the temperature rise, the heat
capacity of the calorimeter, and the mass of the sample.

Determination of Heat Capacity using Differential
Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. This difference can be used to determine the heat capacity of the
sample.

General Procedure:
e Abaseline is established by running the DSC with empty sample and reference pans.

o A known mass of a standard material with a well-characterized heat capacity (e.g., sapphire)
is placed in the sample pan, and a scan is performed over the desired temperature range.

e The standard is replaced with a known mass of 2,6-dimethylcyclohexanone, and the scan
is repeated under the same conditions.

o The heat capacity of the 2,6-dimethylcyclohexanone is calculated by comparing its heat
flow curve to that of the standard and the baseline.

Determination of Standard Molar Entropy
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Principle: The absolute entropy of a substance at a given temperature can be determined from
its heat capacity as a function of temperature, based on the Third Law of Thermodynamics.

General Procedure:

e The heat capacity of the solid phase of 2,6-dimethylcyclohexanone is measured from as
low a temperature as possible (approaching 0 K) up to its melting point using adiabatic
calorimetry.

e The enthalpy of fusion is measured at the melting point using DSC.

e The heat capacity of the liquid phase is measured from the melting point up to the desired
temperature (e.g., 298.15 K) using DSC.

e The entropy is calculated by integrating C_p/T with respect to temperature from O K to the
final temperature, including the entropy change at the phase transition (AH_fus/T_m).

Visualizations

The following diagrams illustrate the experimental workflow for the reduction of 2,6-
dimethylcyclohexanone and the logical workflow for calculating the standard enthalpy of
formation.

Reduction P
Dissolve 2,6-Dimethylcyclohexanone 5 N 3
YT Cool in Ice Bath [—~| Add NaBH4 Stirin Ice Bath [—# Stir at Room Temp [—~| Quench with Water [—#| Extract with Diethyl Ether [—#-{ Wash with Brine Dry over MgSO4

Click to download full resolution via product page

Workflow for the reduction of 2,6-dimethylcyclohexanone.
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Known Data Calculation

Standard Enthalpy of Formation of H20(l)
(ATHO(H20))

Standard Enthalpy of Formation of CO2(g)
(AfH°(CO2))

Standard Enthalpy of Combustion
(AcH°(liquid))

Balanced Combustion Equation:
C8H140(l) + 11.5 02(g) -> 8 CO2(g) + 7 H20(1)

—El Hess's Law:
;I AcH° = ZAfH°(products) - 2AfH°(reactants)

Rearrange for AfH°(C8H140) |

Standard Enthalpy of Formation

of 2,6-Dimethylcyclohexanone
(AfH°(C8H140))

Click to download full resolution via product page

Logical workflow for calculating the standard enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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